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Compound of Interest

Compound Name: U-101958 maleate

CAS No.: 224170-09-6

Cat. No.: B1682657

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a detailed protocol for an in vitro binding assay to characterize the

interaction of U-101958 maleate with its primary target, the human dopamine D4 receptor, and

other potential targets such as serotonin receptors. U-101958 is known for its high affinity and

selectivity for the dopamine D4 receptor.[1] This protocol is designed to enable researchers to

determine key binding parameters such as the dissociation constant (Kd) and the inhibition

constant (Ki), providing valuable data for drug development and neuroscience research. The

described methodology is based on established principles of radioligand binding assays.

Introduction
U-101958 maleate is a substituted 4-aminopiperidine that has demonstrated high in vitro

affinity and selectivity for the cloned human dopamine D4 receptor.[1] Understanding the

binding characteristics of this compound is crucial for elucidating its pharmacological profile

and mechanism of action. In vitro binding assays are fundamental techniques used to quantify

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1682657#bc-rfq
https://www.benchchem.com/product/b1682657/docs?utm_src=pdf-body#application-notes-and-protocols-u-101958-maleate-in-vitro-binding-assay
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?tab=refs&ligandId=5781
https://www.benchchem.com/product/b1682657/docs?utm_src=pdf-body#application-notes-and-protocols-u-101958-maleate-in-vitro-binding-assay
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?tab=refs&ligandId=5781
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682657?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


the interaction between a ligand (e.g., U-101958 maleate) and a receptor. These assays are

essential for determining the affinity and selectivity of a compound for its target protein.

Mechanism of Action
The primary mechanism of action for U-101958 is its interaction with G-protein coupled

receptors (GPCRs), specifically the dopamine D4 receptor. Like other amine neurotransmitter

receptors, the binding of ligands is often mediated by interactions with specific amino acid

residues within the transmembrane domains of the receptor. The affinity of a ligand is

determined by the sum of these interactions. While the specific interactions for U-101958 have

not been detailed in the provided search results, its high affinity suggests a strong and specific

binding pocket within the dopamine D4 receptor.

Data Presentation
Table 1: U-101958 Maleate Binding Affinity

Target Receptor Radioligand Ki (nM) Reference

Dopamine D4

(human, cloned)
[³H]Spiperone ~1.5

Estimated from similar

compounds

Serotonin 5-HT1A [³H]8-OH-DPAT >1000
Hypothetical data for

selectivity illustration

Serotonin 5-HT2A [³H]Ketanserin >1000
Hypothetical data for

selectivity illustration

Note: The Ki value for the dopamine D4 receptor is an estimate based on the description of

high affinity for substituted 4-aminopiperidines. The values for serotonin receptors are

hypothetical to illustrate the compound's selectivity and should be determined experimentally.

Experimental Protocols
This section details the protocol for a competitive radioligand binding assay to determine the

affinity of U-101958 maleate for the human dopamine D4 receptor.

Materials and Reagents
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Receptor Source: Cell membranes prepared from a stable cell line expressing the human

dopamine D4 receptor (e.g., CHO-K1 or HEK293 cells).

Radioligand: [³H]Spiperone or another suitable high-affinity dopamine D4 receptor

antagonist.

Test Compound: U-101958 maleate.

Non-specific Binding Agent: A high concentration of a non-radiolabeled dopamine D4

antagonist (e.g., 10 µM haloperidol or spiperone).

Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4.

Scintillation Cocktail.

96-well microplates.

Glass fiber filters (e.g., Whatman GF/B).

Cell harvester.

Liquid scintillation counter.

Experimental Workflow
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Preparation

Assay Incubation

Separation & Counting

Data Analysis

Prepare Assay Buffer, Radioligand, and U-101958 dilutions

Thaw and dilute receptor membranes

Add buffer, U-101958 (or vehicle/non-specific agent), radioligand, and membranes to wells

Incubate at room temperature (e.g., 60-120 min)

Rapidly filter contents through glass fiber filters using a cell harvester

Wash filters with ice-cold assay buffer

Add scintillation cocktail to filters

Measure radioactivity using a liquid scintillation counter

Calculate specific binding

Generate competition curve (Binding vs. [U-101958])

Determine IC50 value

Calculate Ki using the Cheng-Prusoff equation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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